Cas no 873013-65-1 (5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione)

5-(5-Phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione is a heterocyclic compound featuring a thiophene-phenyl moiety conjugated with a dithiobarbituric acid core. This structure confers strong electron-withdrawing and π-conjugation properties, making it useful in organic electronics, dye-sensitized materials, and as a ligand in coordination chemistry. The presence of sulfur and nitrogen heteroatoms enhances its binding affinity for metal ions, while the extended conjugation system facilitates optoelectronic applications. Its rigid scaffold also offers stability under various reaction conditions, making it a versatile intermediate in synthetic chemistry. The compound’s unique structural features enable potential applications in photovoltaics, sensors, and catalytic systems.

5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione structure

873013-65-1 structure

Product Name:5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione

CAS No:873013-65-1

MF:C₁₅H₁₀N₂O₂S₂

MW:314.382100582123

CID:657667

PubChem ID:6539647

Update Time:2025-05-28

5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

- 4,6(1H,5H)-Pyrimidinedione,dihydro-5-[(5-phenyl-2-thienyl)methylene]-2-thioxo-
- 4,6(1H,5H)-Pyrimidinedione, dihydro-5-[(5-phenyl-2-thienyl)methylene]-2-thioxo-
- 5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione
- Inchi： 1S/C15H10N2O2S2/c18-13-11(14(19)17-15(20)16-13)8-10-6-7-12(21-10)9-4-2-1-3-5-9/h1-8H,(H2,16,17,18,19,20)
- InChI Key： GXFALXCCPVRBRJ-UHFFFAOYSA-N
- SMILES： C1(=S)NC(=O)/C(=C\C2SC(C3=CC=CC=C3)=CC=2)/C(=O)N1

5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26867985-0.05g	5-[(5-phenylthiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione	873013-65-1	95.0%	0.05g	$2755.0	2025-03-20
1PlusChem	1P0297PH-50mg	5-[(5-phenylthiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione	873013-65-1	90%	50mg	$3467.00	2024-04-20

5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione Related Literature

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Additional information on 5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione

Research Brief on 5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS: 873013-65-1)

The compound 5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione (CAS: 873013-65-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the thiophene and diazinane moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Computational docking studies have further elucidated its interaction with key amino acid residues in the active sites of these enzymes.

In vitro and in vivo experiments have demonstrated promising results, with the compound exhibiting low cytotoxicity and high efficacy in preclinical models. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione significantly reduced tumor growth in xenograft models by modulating the activity of the PI3K/AKT/mTOR pathway. These findings suggest its potential as a lead compound for cancer therapy.

Further research is needed to optimize the pharmacokinetic properties of this compound, including its solubility and metabolic stability. Current efforts are also directed towards exploring its derivatives to enhance potency and reduce off-target effects. Collaborative studies between academic and industrial researchers are expected to accelerate its translation into clinical trials.

In conclusion, 5-(5-phenylthiophen-2-yl)methylidene-2-sulfanylidene-1,3-diazinane-4,6-dione represents a promising candidate for therapeutic development. Its multifaceted biological activities and well-characterized mechanism of action make it a valuable subject for ongoing and future research in chemical biology and drug discovery.